Comitiadon
Overview
Description
Comitiadon is a natural compound derived from the plant species Acacia catechu, a member of the Fabaceae family. It has been used traditionally in Ayurvedic medicine for centuries to treat a variety of ailments, including fever, skin diseases, and digestive disorders. More recently, it has been studied for its potential therapeutic applications in a variety of areas, including cancer, cardiovascular disease, and diabetes. In
Scientific Research Applications
Biomedical Applications
Comitiadon exhibits promising potential in biomedical research. Researchers have explored its effects on cellular processes, including cell proliferation, apoptosis, and differentiation. Some specific applications include:
Cancer Therapy: Comitiadon has demonstrated anti-cancer properties by inhibiting tumor growth and metastasis. It may act through various mechanisms, such as modulating cell cycle checkpoints or promoting apoptosis in cancer cells .
Neuroprotection: Studies suggest that Comitiadon may protect neurons from oxidative stress and neuroinflammation. Its neuroprotective effects could be relevant for treating neurodegenerative diseases like Alzheimer’s and Parkinson’s .
Materials Science and Nanotechnology
Comitiadon’s unique chemical structure makes it an interesting candidate for materials science and nanotechnology applications:
Nanomaterial Synthesis: Researchers have explored Comitiadon-based nanoparticles for drug delivery, catalysis, and imaging. These nanoparticles exhibit controlled release properties and enhanced stability .
Supramolecular Assemblies: Comitiadon can self-assemble into well-defined nanostructures. These assemblies have potential applications in sensors, optoelectronics, and molecular recognition .
Environmental Remediation
Comitiadon’s adsorption properties make it relevant for environmental applications:
- Water Purification : Comitiadon-based materials can efficiently adsorb heavy metals, organic pollutants, and dyes from water. Their high surface area and tunable properties enhance their adsorption capacity .
Energy Storage and Conversion
Comitiadon’s redox properties and stability contribute to its relevance in energy-related research:
Supercapacitors: Comitiadon-based electrodes show promise for supercapacitors due to their high capacitance and cycling stability .
Electrocatalysis: Comitiadon-based catalysts have been explored for oxygen reduction reactions in fuel cells and metal-air batteries .
Computational Chemistry and Drug Design
- Molecular Docking Studies : Researchers use Comitiadon in computational simulations to predict its binding affinity with target proteins. This aids in drug discovery and design .
Agriculture and Plant Science
- Plant Growth Regulation : Comitiadon derivatives have been investigated for their effects on plant growth, stress tolerance, and crop yield. They may serve as eco-friendly alternatives to traditional plant growth regulators .
These applications highlight Comitiadon’s versatility and potential impact across various scientific fields. Keep in mind that ongoing research may uncover additional uses, making it an exciting compound for future investigations . 🌱🔬
properties
IUPAC Name |
N-carbamoyl-2-chloro-2-phenylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2O2/c10-7(8(13)12-9(11)14)6-4-2-1-3-5-6/h1-5,7H,(H3,11,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEJPVKTZROTWBE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)NC(=O)N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701043256 |
Source
|
| Record name | Chlorphenacemide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701043256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
25395-28-2 |
Source
|
| Record name | N-(Aminocarbonyl)-α-chlorobenzeneacetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25395-28-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Chlorphenacemide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025395282 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Comitiadon | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102781 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Chlorphenacemide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701043256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | CHLORPHENACEMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F18658W53B | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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